Cas no 5981-17-9 (Tripyrroline)

• Product Name: Tripyrroline
• CAS No: 5981-17-9
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 1616960
• PubChem ID: 138639
• Update Time: 2025-07-16

Tripyrroline Chemical and Physical Properties

Names and Identifiers

• dodecahydrotripyrrolo[1,2-a:1',2'-c:1'',2''-e][1,3,5]triazine
• Dodecahydrotripyrrolo(1,2-a:1',2'-c:1"",2""-e)(1,3,5)triazine
• Dodecahydrotripyrrolo[1,2-a:1',2'-c:1",2"-e][1,3,5]triazine
• 1,6,11-triazatetracyclo[10.3.0.02,6.07,11]pentadecane
• Tripyrroline
• Tripyrrolo[1,2-a:1',2'-c:1'',2''-e][1,3,5]triazine, dodecahydro-
• A18958
• Dodecahydrotripyrrolo(1,2-a:1',2'-c:1'''',2''''-e)(1,3,5)triazine
• 5981-17-9
• Dodecahydro-Tripyrrolo[1,2-a:1',2'-c:1'',2''-e][1,3,5]triazine
• Dodecahydrotripyrrolo(1,2-a:1',2'-c:1'',2''-e)(1,3,5)triazine
• Dodecahydrotripyrrolo[1,2-a:1',2'-c:1',2'-e][1,3,5]triazine
• SCHEMBL7944978
• DTXSID40208548

• Inchi： 1S/C12H21N3/c1-4-10-13(7-1)11-5-2-9-15(11)12-6-3-8-14(10)12/h10-12H,1-9H2
• InChI Key： POPXVWAQMYBXLI-UHFFFAOYSA-N
• SMILES： N12CCCC1N1CCCC1N1CCCC21

Computed Properties

• Exact Mass: 207.17373
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• PSA: 9.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on Tripyrroline

Recent Advances in Tripyrroline (5981-17-9) Research: A Comprehensive Review

Tripyrroline (CAS: 5981-17-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug development, particularly in targeting protein-protein interactions and modulating enzymatic activity. This research brief synthesizes the latest findings on Tripyrroline, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Tripyrroline derivatives as inhibitors of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The researchers utilized a structure-activity relationship (SAR) approach to optimize the Tripyrroline core, resulting in compounds with nanomolar inhibitory activity against HDAC6. Notably, these derivatives exhibited improved selectivity profiles compared to existing HDAC inhibitors, highlighting the potential of Tripyrroline-based therapeutics in precision medicine.

In the realm of antimicrobial research, a team at the University of Cambridge reported novel Tripyrroline-metal complexes with potent activity against multidrug-resistant bacterial strains. The study, published in Chemical Science, revealed that the chelation of Tripyrroline with transition metals such as copper and silver enhanced its antibacterial properties while maintaining low cytotoxicity towards mammalian cells. These findings open new avenues for developing Tripyrroline-based antimicrobial agents to address the growing threat of antibiotic resistance.

Recent advances in synthetic methodology have also expanded the accessibility of Tripyrroline derivatives. A 2024 Nature Communications paper described a one-pot cascade reaction for the efficient synthesis of functionalized Tripyrroline compounds with high atom economy. This breakthrough enables the rapid generation of diverse Tripyrroline libraries for high-throughput screening, accelerating the discovery of novel bioactive molecules.

The application of Tripyrroline in photodynamic therapy (PDT) has emerged as another promising research direction. Studies have shown that Tripyrroline-based photosensitizers exhibit excellent light absorption properties and generate reactive oxygen species (ROS) with high quantum yields. These characteristics make them attractive candidates for cancer treatment and antimicrobial applications where targeted, light-activated therapies are desired.

Looking forward, the unique physicochemical properties of Tripyrroline continue to inspire innovative applications across multiple therapeutic areas. Ongoing clinical trials are evaluating Tripyrroline derivatives for the treatment of hematological malignancies, while preclinical studies explore their potential in neurodegenerative disorders and inflammatory diseases. The compound's versatility as a molecular scaffold positions it as a valuable tool in the medicinal chemist's arsenal for addressing unmet medical needs.